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Compound of Interest

Compound Name: 309247-84-5

CAS No.: 309247-84-5

Cat. No.: B612696

Get Quote

Executive Safety Assessment
CAS 309247-84-5 (Fluralaner) is a potent isoxazoline ectoparasiticide. While its acute toxicity

to mammals is lower than organophosphates, it presents specific, non-negotiable hazards in a

raw API (Active Pharmaceutical Ingredient) setting.

Critical Hazard Profile:

Reproductive Toxicity (Category 2): Suspected of damaging the unborn child (H361d).[1][2]

[3] Strict containment is required for pregnant personnel or those of childbearing potential.

Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects (H410).[1][2]

[3] Zero-discharge to sewer systems is mandatory.

Physical Hazard: As a milled solid, it is prone to static accumulation, creating a risk of

combustible dust dispersion.

The PPE Matrix: Defense in Depth
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Do not rely on generic "lab safety" standards. For this compound, we utilize a Barrier-and-Filter

approach.

Protection Zone Component
Technical Specification &
Rationale

Respiratory Primary: Fume Hood / BSC

Class II Biological Safety

Cabinet (BSC) or Powder

Containment Hood. Rationale:

Fluralaner is a potent dust.

Local Exhaust Ventilation

(LEV) is superior to personal

respirators.

Secondary: Respirator

N95 (minimum) or P100/HEPA

half-face respirator if working

outside a hood (e.g., during

spill cleanup).

Dermal (Hand) Double-Gloving

Inner: Nitrile (4 mil). Outer:

Nitrile (minimum 5-8 mil),

tested to ASTM D6978

(Chemo-rated). Rationale:

Prevents permeation if

solubilized in organic carriers

like DMSO.

Ocular Sealed Protection

Chemical Splash Goggles

(Indirect Vent). Rationale:

Safety glasses are insufficient

for fine powders that can

migrate around lenses.

Body Disposable Barrier

Tyvek® Lab Coat or closed-

front gown with elastic cuffs.

Rationale: Cotton coats trap

dust; disposable suits prevent

cross-contamination of laundry.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612696?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Workflow: The "Static-Aware" Protocol
Fluralaner powder is hydrophobic and prone to static charge. This causes "fly-away" powder

during weighing, leading to unseen surface contamination.

Phase A: Weighing & Transfer
Ionization: Use an anti-static gun or ionizing bar inside the balance enclosure before opening

the vial. This neutralizes the charge on the glass and spatula.

Containment: Perform all weighing inside a HEPA-filtered balance enclosure.

Technique: Do not pour. Use a micro-spatula to transfer small amounts to avoid aerosol

generation.

Phase B: Solubilization
Common Solvents: DMSO, Ethanol.

Add Solvent to Powder: Never add powder to solvent (reduces splash risk).

Vortexing: Cap the vial tightly. Vortex inside the fume hood.

Pressure Release: If heating is required to dissolve, vent the vial frequently to prevent

pressure buildup from solvent expansion.

Phase C: Decontamination
Solvent Wipe: Wipe down the balance and work area with a 10% detergent solution followed

by 70% Ethanol.

UV Verification: While Fluralaner itself isn't strongly fluorescent, many isoxazolines can be

traced. If available, use a UV lamp to check for gross powder spills on dark surfaces.

Visualizing the Safety Workflow
The following diagram illustrates the critical control points (CCPs) for handling Fluralaner,

emphasizing the "No Drain" rule.
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Figure 1: Operational workflow for Fluralaner handling. Note the convergence of all waste

streams to incineration, bypassing municipal water systems entirely.

Emergency Response & Disposal
Spill Response (Powder)

Evacuate the immediate area (3 meters) to let aerosols settle (2 minutes).

Don PPE: Double gloves, N95/P100 respirator, goggles.

Cover: Gently cover the spill with paper towels dampened with water/detergent mix. Do not

use dry paper towels (creates dust).

Collect: Scoop up the damp material and place it in a hazardous waste bag.

Clean: Wash the surface 3 times with soap and water.

Disposal (The "Kill Step")
Fluralaner is highly stable in water and lethal to invertebrates (daphnia, shrimp).

Rule 1: Never wash glassware in the sink without a pre-rinse into a waste container.
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Rule 2: All liquid waste (including the first rinse of glassware) must be collected in a

container labeled "Toxic to Aquatic Life - Incinerate Only."

Rule 3: Solid waste (gloves, weigh boats) goes to hazardous chemical incineration, not

general lab trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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